Cas no 37442-55-0 (1-phenylbut-3-en-2-one)

• Product Name: 1-phenylbut-3-en-2-one
• CAS No: 37442-55-0
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 320005
• PubChem ID: 37734
• Update Time: 2025-10-22

1-phenylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,1-phenyl-
• 1-PHENYL-3-BUTEN-2-ONE
• 1-phenylbut-3-en-2-one
• phenylbutenone
• 37442-55-0
• DTXSID80190892
• PTUXNCQDACBMKP-UHFFFAOYSA-N
• phenyl-but-3-en-2-one
• SCHEMBL669706
• EN300-141879
• 1-phenyl-but-3-en-2-one
• AKOS014915000
• SCHEMBL7874216
• 4-phenyl-but-1-ene-3-one

• Inchi： 1S/C10H10O/c1-2-10(11)8-9-6-4-3-5-7-9/h2-7H,1,8H2
• InChI Key： PTUXNCQDACBMKP-UHFFFAOYSA-N
• SMILES： O=C(C=C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 146.0732
• Monoisotopic Mass: 146.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.991
• Boiling Point: 241.9°C at 760 mmHg
• Flash Point: 83.3°C
• Refractive Index: 1.519
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-phenylbut-3-en-2-one

Comprehensive Overview of 1-Phenylbut-3-en-2-one (CAS No. 37442-55-0): Properties, Applications, and Industry Insights

1-Phenylbut-3-en-2-one (CAS No. 37442-55-0), also known as benzylideneacetone, is an organic compound belonging to the class of α,β-unsaturated ketones. This versatile chemical has garnered significant attention in pharmaceutical, fragrance, and specialty chemical industries due to its unique structural properties and reactivity. With the growing demand for sustainable and high-performance intermediates, 1-phenylbut-3-en-2-one serves as a critical building block in synthetic chemistry.

The compound’s molecular formula, C₁₀H₁₀O, features a phenyl group conjugated with a butenone moiety, enabling diverse chemical transformations such as Michael additions and cycloadditions. Researchers and manufacturers frequently search for "1-phenylbut-3-en-2-one synthesis" or "CAS 37442-55-0 applications" to explore its role in creating flavors, agrochemicals, and advanced materials. Its low toxicity and stability under ambient conditions further enhance its industrial appeal.

In the fragrance industry, 1-phenylbut-3-en-2-one is valued for its mild, sweet odor, often used as a precursor for aromatic compounds. Recent trends highlight its potential in "green chemistry" initiatives, where bio-based production methods are prioritized. Queries like "eco-friendly synthesis of benzylideneacetone" reflect this shift. Additionally, its role in photopolymerization and UV-curable coatings aligns with the rising demand for energy-efficient materials.

From a regulatory perspective, CAS 37442-55-0 is not classified as hazardous under major chemical inventories, making it a safer alternative for R&D labs. Analytical techniques such as GC-MS and NMR are commonly employed to verify its purity, addressing frequent searches like "how to analyze 1-phenylbut-3-en-2-one." Suppliers often provide technical data sheets detailing storage recommendations (e.g., cool, dry environments) to ensure longevity.

Emerging applications of 1-phenylbut-3-en-2-one include its use in organic electronics and liquid crystal displays (LCDs), where its conjugated system enhances charge transport properties. This aligns with the surge in "organic semiconductor materials" research. Furthermore, its derivatives are investigated for antimicrobial activity, responding to the global focus on "novel bioactive compounds."

In summary, 1-phenylbut-3-en-2-one (CAS No. 37442-55-0) bridges multiple industries through its adaptability and performance. Whether for "high-purity ketone suppliers" or "innovative chemical intermediates," this compound remains a cornerstone of modern synthetic chemistry, driven by sustainability and technological advancements.